Cas no 1090598-92-7 (N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine)

• Product Name: N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine
• CAS No: 1090598-92-7
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 5054931
• Update Time: 2025-06-08

N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-{[2-(methoxymethyl)phenyl]methyl}-1,3-benzoxazol-2-amine
• N-[[2-(methoxymethyl)phenyl]methyl]-1,3-benzoxazol-2-amine
• N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine

• Inchi： 1S/C16H16N2O2/c1-19-11-13-7-3-2-6-12(13)10-17-16-18-14-8-4-5-9-15(14)20-16/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key： QNCQNQXDEPMRLJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1NCC1C=CC=CC=1COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• XLogP3: 3
• Topological Polar Surface Area: 47.3

N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine

N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine (CAS No. 1090598-92-7): A Comprehensive Overview

N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine (CAS No. 1090598-92-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of benzoxazoles and is characterized by its unique structural features and potential biological activities.

The chemical structure of N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine consists of a benzoxazole core with a substituted phenylmethyl group and a methoxymethyl moiety. The benzoxazole ring is a six-membered heterocyclic compound with a nitrogen and an oxygen atom, which imparts significant stability and reactivity to the molecule. The methoxymethyl group, attached to the phenyl ring, adds further complexity and functionality to the compound.

Recent studies have highlighted the potential therapeutic applications of N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are crucial targets for many drugs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential in treating various neurological and psychiatric disorders.

In addition to its GPCR modulation properties, N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine have also been studied extensively. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it a promising candidate for drug development. Furthermore, its low toxicity and good safety profile in preclinical studies support its potential for clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine in various therapeutic contexts. Early-phase trials have shown promising results, with patients demonstrating improved symptoms and tolerability. These findings have generated considerable excitement in the scientific community and have paved the way for further investigation.

The synthesis of N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine involves several well-established chemical reactions. The key steps include the formation of the benzoxazole ring through cyclization reactions and the introduction of the methoxymethyl group via substitution reactions. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, N-{2-(Methoxymethyl)phenylmethyl}-1,3-benzoxazol-2-amine (CAS No. 1090598-92-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.